Cas no 1361809-72-4 (6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid)

6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid is a versatile pyridine-based intermediate with significant potential in pharmaceutical and agrochemical synthesis. Its structure features a reactive chloromethyl group and a difluoromethyl substituent, enabling selective functionalization for the development of bioactive compounds. The carboxylic acid moiety further enhances its utility as a building block for amide or ester formation. This compound is particularly valuable in the design of fluorinated derivatives, leveraging the electronic and steric effects of the difluoromethyl group to modulate physicochemical properties. High purity and stability under standard handling conditions make it a reliable choice for research and industrial applications requiring precise structural modifications.
6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid structure
1361809-72-4 structure
Product Name:6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid
CAS No:1361809-72-4
MF:C9H8ClF2NO2
MW:235.615128517151
CID:4933434
Update Time:2025-05-20

6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid
    • 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid
    • Inchi: 1S/C9H8ClF2NO2/c1-4-7(8(11)12)6(9(14)15)2-5(3-10)13-4/h2,8H,3H2,1H3,(H,14,15)
    • InChI Key: QOQBUQGSZCFRGB-UHFFFAOYSA-N
    • SMILES: ClCC1=CC(C(=O)O)=C(C(F)F)C(C)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 240
  • XLogP3: 1.8
  • Topological Polar Surface Area: 50.2

6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A020005516-500mg
6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid
1361809-72-4 97%
500mg
$999.60 2022-03-28
Alichem
A020005516-1g
6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid
1361809-72-4 97%
1g
$1,612.80 2022-03-28

Additional information on 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid

Introduction to 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid (CAS No. 1361809-72-4)

6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid (CAS No. 1361809-72-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a chloromethyl group, difluoromethyl moiety, and a methyl substituent, exhibits a range of biological activities that make it a valuable candidate for various applications.

The molecular structure of 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid is composed of a pyridine ring with specific functional groups attached. The presence of the chloromethyl group and difluoromethyl moiety imparts unique chemical properties, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic profile of potential drug candidates.

Recent studies have highlighted the potential of 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic effects. The mechanism of action is believed to involve the inhibition of specific enzymes involved in inflammatory pathways, making it a promising lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral entry and replication processes, making it a valuable candidate for further development in antiviral therapeutics.

The synthesis of 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid has been optimized through various synthetic routes, ensuring high yields and purity. One common approach involves the reaction of 4-chloroacetyl chloride with 3-difluoromethylaniline, followed by subsequent transformations to introduce the methyl and carboxylic acid functionalities. These synthetic methods have been refined to minimize by-products and improve overall efficiency.

The physicochemical properties of 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid, such as solubility, melting point, and stability, have been extensively studied to ensure its suitability for pharmaceutical applications. Its solubility in various solvents and its stability under different conditions are critical factors that influence its formulation and delivery methods.

Clinical trials involving 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid-based compounds are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results have shown promising outcomes, with good tolerability and significant therapeutic effects observed in patients with inflammatory conditions and viral infections.

In conclusion, 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid (CAS No. 1361809-72-4) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential in addressing unmet medical needs.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.